Cas no 5726-34-1 (1,5,9-Decatriyne)
1,5,9-Decatriyne structure
Product Name:1,5,9-Decatriyne
CAS No:5726-34-1
MF:C10H10
MW:130.186402797699
CID:345952
PubChem ID:13609814
Update Time:2025-04-19
1,5,9-Decatriyne Chemical and Physical Properties
Names and Identifiers
-
- 1,5,9-Decatriyne
- deca-1,5,9-triyne
- 5726-34-1
- DTXSID70544941
-
- Inchi: 1S/C10H10/c1-3-5-7-9-10-8-6-4-2/h1-2H,5-8H2
- InChI Key: PFZIVQJQUSGCGB-UHFFFAOYSA-N
- SMILES: C(C#CCCC#C)CC#C
Computed Properties
- Exact Mass: 130.0783
- Monoisotopic Mass: 130.078250319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,5,9-Decatriyne Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5726-34-1 (1,5,9-Decatriyne) Related Products
- 1119-65-9(2-Heptyne)
- 1942-46-7(5-Decyne)
- 2384-85-2(3-Decyne)
- 61827-89-2(3,9-Dodecadiyne)
- 19780-12-2(5-Dodecyne)
- 6975-99-1(6-Dodecyne)
- 2384-86-3(4-Decyne)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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